Cas no 2229447-55-4 (2-(3-chloro-2,4-difluorophenyl)methyloxirane)

• Product Name: 2-(3-chloro-2,4-difluorophenyl)methyloxirane
• CAS No: 2229447-55-4
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 5842433
• PubChem ID: 165980296
• Update Time: 2025-06-28

2-(3-chloro-2,4-difluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,4-difluorophenyl)methyloxirane
• 2-[(3-chloro-2,4-difluorophenyl)methyl]oxirane
• EN300-1980509
• 2229447-55-4

• Inchi： 1S/C9H7ClF2O/c10-8-7(11)2-1-5(9(8)12)3-6-4-13-6/h1-2,6H,3-4H2
• InChI Key： IBFGMHWVGXCTNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC1CO1)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-chloro-2,4-difluorophenyl)methyloxirane

Professional Introduction to Compound with CAS No. 2229447-55-4 and Product Name: 2-(3-chloro-2,4-difluorophenyl)methyloxirane

The compound with the CAS number 2229447-55-4 and the product name 2-(3-chloro-2,4-difluorophenyl)methyloxirane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and difluoro substituents on the aromatic ring, combined with the methyloxirane (epoxide) moiety, endows this compound with distinct reactivity and binding capabilities that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target complex biological pathways. Among these, molecules featuring epoxide groups have emerged as particularly promising candidates due to their ability to undergo facile ring-opening reactions, which can be harnessed for the synthesis of more complex scaffolds. The 2-(3-chloro-2,4-difluorophenyl)methyloxirane molecule exemplifies this trend, as its structural features suggest potential utility in the synthesis of bioactive agents.

One of the most compelling aspects of this compound is its structural versatility. The 3-chloro-2,4-difluorophenyl moiety introduces both electronic and steric effects that can be fine-tuned to modulate binding interactions with biological targets. This has led to increasing interest in using such compounds as starting points for the development of new drugs. For instance, recent studies have demonstrated that molecules with similar structural motifs can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory and infectious diseases.

The reactivity of the methyloxirane group further enhances the synthetic utility of this compound. Epoxides are well-known for their ability to undergo nucleophilic ring-opening reactions, which can be leveraged to introduce diverse functional groups into the molecular framework. This property has been exploited in various synthetic strategies, including the construction of peptidomimetics and other biologically relevant molecules. The presence of both chloro and difluoro substituents on the aromatic ring also contributes to the compound's reactivity, making it a versatile building block for medicinal chemists.

Recent advances in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have shown that modifications to the 3-chloro-2,4-difluorophenyl moiety can significantly alter binding affinities and selectivity profiles. These insights have guided efforts to optimize the compound's pharmacological properties. For example, computational predictions have suggested that introducing additional substituents at specific positions on the aromatic ring could enhance binding interactions with target proteins.

In addition to its synthetic appeal, this compound has also shown promise in early-stage drug discovery efforts. Preliminary studies have indicated that derivatives of 2-(3-chloro-2,4-difluorophenyl)methyloxirane exhibit interesting biological activities. These findings have prompted further investigation into its potential as a lead compound for therapeutic development. The ability to rapidly modify its structure while retaining key pharmacophoric features makes it an attractive candidate for high-throughput screening campaigns.

The growing interest in fluorinated compounds is another factor that underscores the significance of this molecule. Fluorine atoms are known to influence various physicochemical properties of drugs, including metabolic stability, lipophilicity, and cell membrane permeability. The presence of two fluorine atoms in the 3-chloro-2,4-difluorophenyl group is particularly noteworthy, as it is likely to contribute to these properties in a meaningful way. This has led to increased exploration of fluorinated molecules in drug discovery pipelines.

Furthermore, the combination of chloro and difluoro substituents on an aromatic ring is not uncommon in bioactive molecules. Such structural motifs have been observed in several approved drugs and are known to impart unique electronic characteristics that can enhance binding interactions with biological targets. The methyloxirane group adds another layer of complexity, providing a site for further functionalization while maintaining overall molecular integrity.

The synthetic pathways for preparing 2-(3-chloro-2,4-difluorophenyl)methyloxirane are also worth mentioning. Given its structural complexity, multiple synthetic routes have been explored to access this compound efficiently. These include traditional organic transformations as well as more modern methods such as transition-metal-catalyzed reactions. The choice of synthetic strategy often depends on factors such as yield optimization and scalability considerations.

As research in this area continues to evolve, it is likely that new applications for this compound will emerge. The growing body of evidence supporting its utility in drug discovery suggests that it will remain a topic of interest for years to come. Collaborative efforts between academic researchers and industry scientists will be crucial in fully realizing its potential.